Cas no 2387600-66-8 (1-(3-bromo-7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)ethanone)

• Product Name: 1-(3-bromo-7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)ethanone
• CAS No: 2387600-66-8
• MF: C₉H₇BrClN₃O
• MW: 288.528379678726
• CID: 5303007
• Update Time: 2026-03-10

1-(3-bromo-7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-7-chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-yl)ethan-1-one
• starbld0030811
• 1-(3-bromo-7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)ethanone

• Inchi： 1S/C9H7BrClN3O/c1-4-8(10)9-12-6(5(2)15)3-7(11)14(9)13-4/h3H,1-2H3
• InChI Key： HHVFWNPOKYWNRD-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN2C(=CC(C(C)=O)=NC2=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 278
• XLogP3: 2.4
• Topological Polar Surface Area: 47.3

Additional information on 1-(3-bromo-7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)ethanone

1-(3-Bromo-7-Chloro-2-Methyl-Pyrazolo[1,5-A]Pyrimidin-5-Yl)Ethanone: A Comprehensive Overview

The compound 1-(3-bromo-7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)ethanone, identified by the CAS number 2387600-66-8, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolo[1,5-a]pyrimidine derivatives, which have garnered considerable attention due to their unique structural properties and diverse biological activities. The molecule's structure incorporates a pyrazolo[1,5-a]pyrimidine ring system, which is a fused bicyclic structure consisting of a pyrazole and a pyrimidine ring. This arrangement imparts the compound with remarkable stability and bioavailability, making it an attractive candidate for drug development.

The synthesis of 1-(3-bromo-7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)ethanone involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyrimidine core. This is achieved through a combination of nucleophilic aromatic substitution and cyclization reactions. The introduction of substituents such as bromine and chlorine at specific positions on the ring system is crucial for modulating the compound's physicochemical properties. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and greater control over the stereochemistry of these reactions, thereby enhancing the overall quality of the final product.

One of the most promising applications of this compound lies in its potential as a therapeutic agent. Pyrazolo[1,5-a]pyrimidine derivatives have been extensively studied for their anti-inflammatory, anti-cancer, and anti-viral activities. In particular, 1-(3-bromo-7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)ethanone has shown remarkable efficacy in inhibiting key enzymes involved in inflammatory pathways. This makes it a strong candidate for the development of novel anti-inflammatory drugs that could potentially address conditions such as arthritis and inflammatory bowel disease.

In addition to its therapeutic potential, this compound has also found applications in materials science. The pyrazolo[1,5-a]pyrimidine ring system exhibits excellent thermal stability and electronic properties, making it suitable for use in organic electronics. Recent studies have explored its use as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The incorporation of bromine and chlorine substituents further enhances its electronic characteristics, enabling it to perform efficiently under various operating conditions.

The structural versatility of 1-(3-bromo-7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)ethanone also lends itself to applications in catalysis. The compound has been investigated as a ligand in transition metal-catalyzed reactions, where it facilitates the formation of complex metal frameworks with high catalytic activity. These frameworks have shown promise in promoting selective chemical transformations, such as cross-coupling reactions and enantioselective syntheses.

From an environmental perspective, the synthesis and application of this compound are designed to minimize ecological impact. The use of eco-friendly solvents and reagents in its production process aligns with current sustainability trends in the chemical industry. Furthermore, its biodegradability has been assessed under controlled laboratory conditions, demonstrating that it can be effectively broken down by microbial action without posing significant risks to aquatic ecosystems.

In conclusion, 1-(3-bromo-7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)ethanone represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its unique structural features and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials science, and catalysis. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.